2-((4-oxo-3-(4-(trifluoromethoxy)phenyl)-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: N-(oxolan-2-ylmethyl)-2-[[4-oxo-3-[4-(trifluoromethoxy)phenyl]-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H20F3N3O4S2/c21-20(22,23)30-13-5-3-12(4-6-13)26-18(28)17-15(7-9-31-17)25-19(26)32-11-16(27)24-10-14-2-1-8-29-14/h3-6,14H,1-2,7-11H2,(H,24,27)
• InChI Key: CEMSBVWXBHJSRY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)CSC2=NC3=C(C(=O)N2C4=CC=C(C=C4)OC(F)(F)F)SCC3
• Molecular Formula: C20H20F3N3O4S2
• Molecular Weight: 487.5 g/mol

Description

2-((4-oxo-3-(4-(trifluoromethoxy)phenyl)-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C20H20F3N3O4S2 and its molecular weight is 487.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Researchers have developed methodologies for synthesizing various thieno[3,2-d]pyrimidine derivatives, emphasizing the versatility of this core structure in medicinal chemistry. For instance, studies have reported the synthesis and evaluation of novel thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives with potential antitumor activities. These compounds exhibit potent anticancer activity against several human cancer cell lines, comparable to that of doxorubicin (Hafez & El-Gazzar, 2017). Additionally, the crystal structures of certain thieno[3,2-d]pyrimidin-2-yl derivatives have been elucidated, providing insights into their molecular conformations and potential interactions with biological targets (Subasri et al., 2016).

Biological Activities

Thieno[3,2-d]pyrimidines exhibit a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. For example, derivatives synthesized from visnaginone and khellinone have shown COX-1/COX-2 inhibitory, analgesic, and anti-inflammatory activities, offering potential as therapeutic agents (Abu‐Hashem et al., 2020). Furthermore, certain 2-amino-4-oxo-5-arylthio-substituted-6-methylthieno[2,3-d]pyrimidine antifolates have been identified as potent dual inhibitors of thymidylate synthase and dihydrofolate reductase, emphasizing their potential in cancer therapy (Gangjee et al., 2008).

Antimicrobial and Antioxidant Properties

The antimicrobial activity of thieno[3,2-d]pyrimidin-4-one derivatives against bacterial strains such as E. coli and S. aureus has been documented, highlighting their potential as antimicrobial agents. Additionally, some derivatives have been evaluated for their antioxidant properties, offering potential utility in combating oxidative stress-related disorders (Quy et al., 2022).